Cas no 2229688-38-2 (4-methanesulfonylbut-2-en-1-amine)

• Product Name: 4-methanesulfonylbut-2-en-1-amine
• CAS No: 2229688-38-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 5846851
• PubChem ID: 165635264
• Update Time: 2025-06-08

4-methanesulfonylbut-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonylbut-2-en-1-amine
• 2229688-38-2
• EN300-1990576

• Inchi： 1S/C5H11NO2S/c1-9(7,8)5-3-2-4-6/h2-3H,4-6H2,1H3/b3-2+
• InChI Key： XYPIOKZJDPSUEB-NSCUHMNNSA-N
• SMILES： S(C)(C/C=C/CN)(=O)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-methanesulfonylbut-2-en-1-amine

Introduction to 4-methanesulfonylbut-2-en-1-amine (CAS No: 2229688-38-2)

4-methanesulfonylbut-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229688-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives featuring a conjugated system, which makes it of particular interest for its potential applications in drug design and synthesis. The structural motif of 4-methanesulfonylbut-2-en-1-amine incorporates both a methanesulfonyl group and an allenylamine moiety, which are known for their versatile reactivity and biological significance.

The methanesulfonylbut-2-en-1-amine structure presents a unique combination of functional groups that can be exploited for various synthetic pathways. The presence of the methanesulfonyl group (–SO₂CH₃) enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex heterocyclic compounds. Simultaneously, the allenylamine component (–C=C–NH₂) introduces a nucleophilic site, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with conjugated double bond systems, such as 4-methanesulfonylbut-2-en-1-amine. The conjugated allenyl moiety has been shown to exhibit properties that are beneficial for drug development, including improved bioavailability and enhanced binding affinity to biological targets. This has led to extensive research into its derivatives as candidates for treating various therapeutic conditions.

One of the most compelling aspects of 4-methanesulfonylbut-2-en-1-amine is its role as a building block in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel scaffolds for small-molecule drugs. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The methanesulfonyl group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance target specificity.

The chemical reactivity of 4-methanesulfonylbut-2-en-1-amine also makes it an attractive candidate for exploring new synthetic methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been employed to modify its structure in ways that yield novel derivatives with improved pharmacokinetic profiles. These advances underscore the compound's significance as a versatile intermediate in drug discovery pipelines.

Recent advancements in computational chemistry have further illuminated the potential of 4-methanesulfonylbut-2-en-1-amine. Molecular modeling studies have revealed that its scaffold can effectively interact with biological targets by optimizing key pharmacophoric elements. This computational insight has guided experimental efforts toward designing more potent and selective analogs. Such integrative approaches highlight the synergy between experimental synthesis and computational prediction in modern medicinal chemistry.

The therapeutic applications of 4-methanesulfonylbut-2-en-1-amine are not limited to oncology; they extend to other areas such as neurology and infectious diseases. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. Additionally, its structural features make it a promising candidate for developing antiviral agents, where the conjugated system can interact with viral proteases or polymerases.

In conclusion, 4-methanesulfonylbut-2-en-1-amine (CAS No: 2229688-38-2) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural attributes and reactivity profile position it as a valuable tool for developing next-generation therapeutics. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly pivotal role in advancing drug discovery efforts worldwide.